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Introduction
Activated carbon chromatography is a well-established and cost-effective method for the

separation and purification of carbohydrates, particularly oligosaccharides. This technique

relies on the principle of adsorption, where the porous structure and large surface area of

activated carbon facilitate the retention of sugar molecules. The separation is primarily based

on the degree of polymerization (DP), with larger oligosaccharides exhibiting stronger

adsorption to the carbon stationary phase. Elution is typically achieved by using a gradient of

an organic solvent, most commonly ethanol, in water. This application note provides a detailed

protocol for the purification of manninotriose, a trisaccharide, from a mixture of other sugars

using activated carbon chromatography.

Principle of Separation
The separation of oligosaccharides on activated carbon is governed by the interaction between

the hydroxyl groups of the sugars and the surface of the activated carbon. While the exact

mechanism is complex, it is understood that larger oligosaccharides, with more hydroxyl

groups, have a greater affinity for the activated carbon and are therefore more strongly

retained. Monosaccharides and disaccharides have weaker interactions and are eluted first

with low concentrations of ethanol. As the ethanol concentration in the mobile phase increases,
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it competes with the adsorbed oligosaccharides for binding sites on the activated carbon,

leading to the desorption and elution of the retained sugars in order of increasing size.

Data Presentation
The following tables summarize typical quantitative data obtained during the purification of

oligosaccharides using activated carbon chromatography. These values are indicative and may

vary depending on the specific experimental conditions and the composition of the starting

material.

Table 1: Elution Profile of Sugars from Activated Carbon Column

Eluent (Ethanol/Water, v/v) Sugars Typically Eluted

0-5% Monosaccharides (e.g., glucose, fructose)

5-15% Disaccharides (e.g., sucrose, maltose)

15-30% Trisaccharides (e.g., Manninotriose)

30-50% Higher Oligosaccharides (DP4+)

Table 2: Performance Metrics for Oligosaccharide Purification

Parameter Typical Range Reference

Purity of Trisaccharide Fraction > 80% [1]

Recovery of Trisaccharides 90-98% [1]

Separation Coefficient

(Trisaccharide/Disaccharide)
2.5 - 4.0 [1]

Experimental Protocols
This section provides a detailed methodology for the purification of manninotriose using

activated carbon column chromatography.

Materials and Reagents
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Activated Carbon (powdered or granular, chromatography grade)

Celite 545 (or other filter aid)

Chromatography column

Ethanol (reagent grade)

Deionized water

Sugar mixture containing manninotriose

Rotary evaporator

Fraction collector

Analytical system for sugar analysis (e.g., HPLC-RID, HPAEC-PAD)

Preparation of the Activated Carbon Column
Activated Carbon Slurry Preparation: Mix activated carbon with deionized water (or the initial

mobile phase) to form a slurry. A 1:1 ratio of activated carbon to Celite can be used to

improve flow rates.

Column Packing: Pour the slurry into the chromatography column. Allow the stationary phase

to settle, ensuring a uniform and well-packed bed. Avoid entrapping air bubbles.

Washing: Wash the packed column extensively with deionized water to remove any fine

particles and impurities from the activated carbon.

Equilibration: Equilibrate the column by passing several column volumes of the initial mobile

phase (e.g., 5% ethanol in water) through it until the baseline is stable.

Sample Preparation and Loading
Sample Dissolution: Dissolve the crude sugar mixture containing manninotriose in a

minimal volume of the initial mobile phase.

Filtration: Filter the sample solution through a 0.45 µm filter to remove any particulate matter.
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Sample Loading: Carefully load the prepared sample onto the top of the equilibrated column.

Allow the sample to enter the column bed completely.

Elution and Fraction Collection
Isocratic Elution (Wash Step): Begin the elution with a low concentration of ethanol in water

(e.g., 5-10% ethanol) to elute monosaccharides and disaccharides.[2][3] Collect fractions

and monitor the sugar content.

Gradient or Step-Gradient Elution: Gradually increase the ethanol concentration to elute the

oligosaccharides. For manninotriose (a trisaccharide), a step-wise or linear gradient from

15% to 30% ethanol is typically effective.[3]

Step Gradient Example:

Elute with 15% ethanol to remove any remaining disaccharides.

Increase to 20-25% ethanol to elute the manninotriose fraction.

Further increase to 50% ethanol to elute any higher oligosaccharides.[2][4]

Fraction Collection: Collect fractions of a suitable volume throughout the elution process

using a fraction collector.

Analysis and Product Recovery
Fraction Analysis: Analyze the collected fractions for their sugar composition using a suitable

analytical technique such as HPLC with a refractive index detector (RID) or High-

Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection

(HPAEC-PAD).

Pooling of Fractions: Pool the fractions containing pure manninotriose.

Solvent Evaporation: Remove the ethanol and water from the pooled fractions using a rotary

evaporator at a controlled temperature (e.g., 40-50°C) to obtain the purified manninotriose.

Lyophilization (Optional): For a dry, powdered product, the concentrated manninotriose
solution can be freeze-dried (lyophilized).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.researchgate.net/publication/225392611_Rapid_Separation_on_Activated_Charcoal_of_High_Oligosaccharides_in_Honey
https://www.mdpi.com/2304-8158/13/11/1634
https://www.benchchem.com/product/b1662183?utm_src=pdf-body
https://www.mdpi.com/2304-8158/13/11/1634
https://www.benchchem.com/product/b1662183?utm_src=pdf-body
https://www.researchgate.net/publication/225392611_Rapid_Separation_on_Activated_Charcoal_of_High_Oligosaccharides_in_Honey
https://www.semanticscholar.org/paper/Rapid-Separation-on-Activated-Charcoal-of-High-in-Morales-Sanz/bbe2e4f7d7bdf60c01f9e497ea6cef61f0ae5eab
https://www.benchchem.com/product/b1662183?utm_src=pdf-body
https://www.benchchem.com/product/b1662183?utm_src=pdf-body
https://www.benchchem.com/product/b1662183?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mandatory Visualizations
Experimental Workflow

Preparation

Purification Process

Analysis & Recovery

Prepare Activated Carbon Slurry

Pack Chromatography Column

Equilibrate Column

Dissolve and Filter Sample

Start Purification

Load Sample onto Column

Wash with Low % EtOH (Elute Mono/Disaccharides)

Elute with Mid % EtOH (Collect Manninotriose)

Elute with High % EtOH (Elute Higher Oligosaccharides)

Analyze Fractions (HPLC/HPAEC)

Analyze Fractions

Pool Pure Fractions

Solvent Evaporation

Lyophilization (Optional)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for manninotriose purification.
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Caption: Elution order based on ethanol concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1662183?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662183?utm_src=pdf-body
https://www.benchchem.com/product/b1662183?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662183?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Purification of fructooligosaccharides in an activated charcoal fixed bed column - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. mdpi.com [mdpi.com]

4. Rapid Separation on Activated Charcoal of High Oligosaccharides in Honey | Semantic
Scholar [semanticscholar.org]

To cite this document: BenchChem. [Application Notes and Protocols for Manninotriose
Purification using Activated Carbon Chromatography]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1662183#activated-carbon-
chromatography-for-manninotriose-purification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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